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Compound of Interest

Compound Name: 3-Bromo-2,5-dichlorobenzonitrile
CAS No.: 1160574-33-3
Cat. No.: B3215423
Get Quote
. J

CAS: 1160574-33-3 | Formula: C

H
BrClI

N | M.W.: 250.91 g/mol

Part 1: Executive Technical Summary

3-Bromo-2,5-dichlorobenzonitrile is a tris-substituted benzene derivative characterized by a
unique electrophilic profile. Its value in drug discovery stems from the orthogonal reactivity of its
substituents: a labile bromine atom at position 3 (highly susceptible to oxidative addition), two
stable chlorine atoms at positions 2 and 5 (providing metabolic stability and lipophilicity), and a
nitrile group at position 1 (serves as a precursor to amines, amides, or heterocycles).[1]

Primary Application: Synthesis of CNS-active agents and agrochemicals where the 2,5-
dichlorophenyl moiety is a pharmacophore requirement.[1]
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Part 2: Chemical Identity & Physicochemical

Profiling

The "Fingerprint" of the molecule for identity verification.[1]

Property Specification Technical Note
Primary identifier for regulatory
CAS Number 1160574-33-3 -
filing.
3-Bromo-2,5- Alternate: 2,5-Dichloro-3-
IUPAC Name
dichlorobenzonitrile bromobenzonitrile.
N#CC1=C(CI)C(Br)=CC(Cl)=C  Encodes the 1,2,3,5
SMILES o
1 substitution pattern.[1]
) ) Color deepens upon
Appearance Off-white to pale yellow solid o
oxidation/light exposure.[1]
) ) ) Sharp range indicates high
Melting Point 95-100 °C (Predicted) )
purity (>98%).[1]
- Insoluble in water.[1]
Solubility DMSO, DCM, Ethyl Acetate

Hydrophobic (LogP ~3.8).[1]

Reactive Moiety

Aryl Bromide (C-Br)

Site of primary Pd-catalyzed

cross-coupling.[1]

Structural Verification (Self-Validating System)

To validate the regioisomer identity during synthesis, researchers should rely on ngcontent-ng-
€2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

H NMR spectroscopy.

e Protocol: In CDCI

, look for two distinct aromatic singlets (or doublets with small meta-coupling,

Hz).
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e Logic: The protons are at positions 4 and 6.[1] They are meta to each other. A para-

substitution pattern would show strong coupling (ngcontent-ng-c2699131324="" _nghost-ng-

€2339441298="" class="inline ng-star-inserted">

Hz), which would indicate an incorrect isomer (e.g., 4-bromo).

Part 3: Hazard Characterization & Toxicology (SDS
Core)

Synthesis of GHS classifications with mechanistic toxicology.

GHS Classification

Hazard Class Category H-Code Statement

Acute Toxicity (Oral) Cat4 H302 Harmful if swallowed.
) o Causes skin irritation.

Skin Irritation Cat 2 H315

(1112131

Causes serious eye

Eye Irritation Cat 2A H319 o
irritation.[1][2][3][4]

May cause respiratory

STOT - Single Exp. Cat3 H335 T
irritation.[1][2][3]1[4]

Mechanistic Toxicology (SAR Analysis)[1]

« Nitrile Toxicity: While aromatic nitriles are generally more stable than aliphatic ones,
metabolic oxidation (via CYP450) can potentially release cyanide ions, though this is slow for
halogenated rings.[1] Treat ingestion as a potential cyanide hazard.[1]

e [rritation Mechanism: The electron-withdrawing nature of the halogens (Br, Cl) and the nitrile
group renders the aromatic ring electron-deficient.[1] This increases the compound's ability
to interact with nucleophilic residues on skin proteins, leading to contact dermatitis and
irritation.[1]

Part 4: Safe Handling & Emergency Response
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Protocols designed for containment and rapid decision-making.

Engineering Controls

o Containment: Handle exclusively in a Class Il Biosafety Cabinet or Chemical Fume Hood
with face velocity >100 fpm.

e PPE: Nitrile gloves (double-gloving recommended due to halogenated solvent solubility) and
safety goggles.[1]

Emergency Response Decision Tree

Visualizing the logic flow for spill management.
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INCIDENT DETECTED:
Spill or Exposure

Assess State:
Solid vs. Solution

SOLUTION SPILL
(Organic Solvent)

Y &

SOLID SPILL

1. Avoid Dust Generation 1. Evacuate Area (Vapors)
2. Scoop into HazMat Container 2. Absorb with Vermiculite
3. Wash Area with 10% Bleach 3. Do NOT use Water (Spread risk)
MEDICAL CHECK:

Signs of Cyanosis?

Yes (Blue Iips/sNo
Administer O2 Monitor Breathing
Seek ER Immediately Wash Exposure Site

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response, prioritizing containment state and

cyanide-related symptom monitoring.

Part 5: Synthetic Utility & Research Applications

Why this molecule is a high-value target for drug development.

The "Orthogonal Reactivity" Concept

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3215423/docs?utm_src=pdf-body-img#technical-master-guide-3-bromo-2-5-dichlorobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

For researchers, the value of 3-Bromo-2,5-dichlorobenzonitrile lies in its ability to undergo
sequential, selective functionalization.

o Site A (C-Br): The most reactive site for Pd-catalyzed cross-coupling (Suzuki-Miyaura,
Buchwald-Hartwig).[1] The C-Cl bonds are too stable to react under standard conditions,
allowing selective modification at C3.[1]

o Site B (CN): Can be hydrolyzed to an acid, reduced to an amine, or cyclized to form
heterocycles (e.g., triazines, tetrazoles).[1]

Workflow: Synthesis of Lamotrigine Analogs

This compound serves as a key scaffold for exploring the "2,5-dichloro” pharmacophore space
found in Lamotrigine (an anticonvulsant).[1]

Intermediate: CN Graup Target Scaffold:

Step 1: Suzuki Coupling — AD Edi Transformation Step 2: Nitrile Activation Poird
(R-B(OH)2, Pd(PPh3)4) > 3-Aryl-25-dichloro > (Formation of Amidine) i e
benzonitrile Derivatives

3-Bromo-2,5-
dichlorobenzonitrile

Click to download full resolution via product page

Figure 2: Synthetic pathway demonstrating the selective use of the bromine handle before
nitrile modification.

Experimental Protocol: Selective Suzuki Coupling

Objective: Functionalize position 3 without affecting the 2,5-dichloro pattern.

o Setup: Charge a dry flask with 3-Bromo-2,5-dichlorobenzonitrile (1.0 eq), Aryl boronic acid
(1.1 eq), and Pd(PPh

)
(5 mol%).

e Solvent: Add degassed 1,4-Dioxane/Water (4:1). Add Nangcontent-ng-c2699131324=""
_nghost-ng-c2339441298="" class="inline ng-star-inserted">
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CO
(2.0 eq).

e Reaction: Heat to 90°C under N

for 12 hours.

» Validation: Monitor via TLC. The starting material (Rf ~0.6 in 20% EtOAc/Hex) should
disappear.[1]

» Causality: The C-Cl bonds require specialized ligands (e.g., XPhos) or higher temperatures
to react.[1] By using standard PPhngcontent-ng-c2699131324=""_nghost-ng-
€2339441298="" class="inline ng-star-inserted">

ligands and moderate heat, you ensure chemoselectivity for the C-Br bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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